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Executive Summary

Fenthiaprop, and its more commonly formulated ethyl ester, Fenthiaprop-ethyl, are herbicides
whose toxicological impact on non-target organisms is a critical aspect of their environmental
risk assessment. Fenthiaprop-ethyl is considered an obsolete herbicide in some regions, and
as such, publicly available ecotoxicological data is limited.[1] This guide provides a
comprehensive overview of the known toxicological profile of Fenthiaprop-ethyl in key non-
target organisms, including aquatic species, birds, and soil dwellers. Where specific data for
Fenthiaprop-ethyl is unavailable, this document details the standardized experimental
protocols, primarily based on OECD guidelines, that are employed to assess the toxicity of
such chemical compounds. The primary mode of action for Fenthiaprop is the inhibition of
Acetyl CoA carboxylase (ACCase), a critical enzyme in fatty acid biosynthesis.[1][2]

Chemical Identity and Mode of Action
e Chemical Name: (RS)-2-[4-(6-chloro-1,3-benzothiazol-2-yloxy)phenoxy]propionic acid
o CAS Registry Number: 73519-50-3[2]

o Formulated Product: Often used as Fenthiaprop-ethyl (CAS RN: 93921-15-8), which is
hydrolyzed to the active acid form, Fenthiaprop, in the environment and within organisms.
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» Mode of Action: Fenthiaprop is a selective herbicide that inhibits the enzyme Acetyl CoA
carboxylase (ACCase).[1][2] This enzyme catalyzes the irreversible carboxylation of acetyl-
CoA to produce malonyl-CoA, a critical step in the biosynthesis of fatty acids.[3][4] Inhibition
of ACCase disrupts the production of lipids, which are essential for cell membrane integrity
and energy storage, ultimately leading to cell death.
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Caption: Simplified signaling pathway of Fenthiaprop's mode of action.

Toxicological Data in Non-Target Organisms

The following tables summarize the available quantitative toxicity data for Fenthiaprop-ethyl in
various non-target organisms. It is important to note that data is not available for all organism

groups.

Aquatic Organisms
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. . Exposure
Species Endpoint Value (pgl/L) ) Reference
Duration
Oncorhynchus
mykiss (Rainbow  LC50 320 96 hours [1]
trout)
Daphnia magna
EC50 760 48 hours [1]
(Water flea)
Raphidocelis
subcapitata ErC50 19 72 hours [1]
(Green algae)
Avian Species
. . Value (mg/kg Exposure
Species Endpoint . Reference
bw) Duration
Colinus
virginianus LD50 >2000 Single dose [1]
(Bobwhite quail)
Anas
platyrhynchos LD50 >2000 Single dose [1]

(Mallard duck)

Honeybees (Apis mellifera)

No specific quantitative toxicity data (LD50) for Fenthiaprop-ethyl on honeybees was found in
the reviewed literature. Standard testing protocols are described in Section 3.5.

Earthworms (Eisenia fetida)

No specific quantitative toxicity data (LC50) for Fenthiaprop-ethyl on earthworms was found in
the reviewed literature. Standard testing protocols are described in Section 3.6.

Soil Microorganisms
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The application of some herbicides has been shown to have an inhibitory effect on soll
mycoflora and other microbial populations.[5][6] For instance, studies on other herbicides like
fenoxaprop-p-ethyl have indicated a reduction in fungal populations in soil.[5] However, specific
studies quantifying the effects of Fenthiaprop-ethyl on soil microbial communities were not
identified.

Experimental Protocols

The following sections detail the standard experimental methodologies for assessing the
toxicity of chemical substances to non-target organisms, primarily based on OECD guidelines.
These protocols represent the standard approach for generating the type of data presented in
Section 2.
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Caption: A generalized workflow for ecotoxicological testing.

Aquatic Organisms - Fish Acute Toxicity Test (OECD
203)

* Objective: To determine the median lethal concentration (LC50) of a substance to fish over a
96-hour exposure period.
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o Test Organism: Species such as Rainbow trout (Oncorhynchus mykiss) or Zebrafish (Danio
rerio) are commonly used.

o Methodology:

o Exposure: Fish are exposed to the test substance in a series of concentrations for 96
hours. The test can be static (water is not changed), semi-static (water is renewed at
intervals), or flow-through (water is continuously replaced).

o Concentrations: A minimum of five concentrations in a geometric series and a control
group are used.

o Observations: Mortalities are recorded at 24, 48, 72, and 96 hours. Any abnormal behavior
is also noted.

o Endpoint: The LC50, the concentration estimated to cause mortality in 50% of the test fish,
is calculated for the 96-hour exposure period.

Aquatic Organisms - Daphnia sp. Acute Immobilisation
Test (OECD 202)

o Objective: To determine the concentration of a substance that results in the immobilization of
50% of Daphnia magna (EC50) after 48 hours of exposure.

¢ Test Organism: Young daphnids, less than 24 hours old at the start of the test.
o Methodology:

o Exposure: Daphnids are exposed to a range of concentrations of the test substance for 48
hours.

o Concentrations: At least five concentrations in a geometric series and a control are tested.

o Observations: The number of immobilized daphnids (those unable to swim) is recorded at
24 and 48 hours.

o Endpoint: The 48-hour EC50 is calculated based on the observed immobilization.
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Aquatic Organisms - Algal Growth Inhibition Test (OECD
201)

o Objective: To assess the effects of a substance on the growth of freshwater microalgae or
cyanobacteria.

¢ Test Organism: Commonly used species include Pseudokirchneriella subcapitata (a green
alga).

e Methodology:

o Exposure: Exponentially growing algal cultures are exposed to the test substance in a
nutrient-rich medium for 72 hours.

o Concentrations: A minimum of five concentrations with three replicates per concentration
are used, along with a control group.

o Measurement: Algal growth (biomass) is measured at least daily, often by cell counts or
spectrophotometry.

o Endpoints: The primary endpoints are the inhibition of growth rate (ErC50) and yield
(EyC50). The No Observed Effect Concentration (NOEC) may also be determined.[7]

Avian Species - Acute Oral Toxicity Test (OECD 223)

¢ Objective: To estimate the acute oral toxicity (LD50) of a substance to birds.

o Test Organism: Species such as the Bobwhite quail (Colinus virginianus) or Mallard duck
(Anas platyrhynchos) are typically used.[3]

o Methodology:
o Dosing: Birds are administered a single oral dose of the test substance.

o Test Designs: The guideline offers three options: a limit test (a single high dose), an LD50-
only test, or an LD50-slope test which provides more information on the dose-response
relationship.[1][5]
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o Observation Period: Birds are observed for at least 14 days for mortality and signs of
toxicity.

o Endpoint: The LD50, the dose estimated to be lethal to 50% of the test birds, is calculated.

Honeybees - Acute Contact and Oral Toxicity Test
(OECD 213 & 214)

» Objective: To determine the acute contact and oral toxicity (LD50) of a substance to adult

worker honeybees (Apis mellifera).
o Methodology:
o Contact Toxicity (OECD 214):

» Application: A range of doses of the test substance is applied topically to the dorsal
thorax of the bees.

= Observation: Bees are observed for mortality for at least 48 hours.
o Oral Toxicity (OECD 213):

» Exposure: Bees are fed a sucrose solution containing a range of concentrations of the
test substance for a defined period.[8]

» Observation: Mortality is recorded for at least 48 hours after the exposure period.

e Endpoint: The 48-hour contact LD50 and oral LD50 are determined.

Earthworms - Acute Toxicity Test (OECD 207)

» Objective: To assess the acute toxicity of substances to earthworms (Eisenia fetida).
e Methodology: The guideline includes two main tests:

o Filter Paper Contact Test: An initial screening test where earthworms are exposed to the
substance on moist filter paper for 48 hours to assess mortality.
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o Artificial Soil Test:

» Exposure: Earthworms are kept in a defined artificial soil medium to which a range of
concentrations of the test substance has been added.

» Duration: The test typically lasts for 14 days.

» Observations: Mortality and sublethal effects (e.g., changes in behavior and weight) are
recorded at 7 and 14 days.

e Endpoint: The 14-day LC50 is calculated, along with the NOEC and LOEC for sublethal
effects.

Conclusion

The available data on the toxicological profile of Fenthiaprop-ethyl in non-target organisms is
limited, likely due to its status as an older and now largely obsolete herbicide. The existing data
suggests a moderate to high toxicity to aquatic organisms, particularly algae, and low acute
toxicity to avian species. There is a notable lack of publicly accessible data for key non-target
invertebrates such as honeybees and earthworms, as well as for soil microbial communities.

For a comprehensive environmental risk assessment of Fenthiaprop or related compounds,
further studies following standardized OECD guidelines would be necessary to fill these data
gaps. The established mode of action as an ACCase inhibitor provides a clear biochemical
basis for its herbicidal activity and potential toxic effects. Researchers and drug development
professionals should consider the potential for similar off-target effects when designing new
molecules with this mode of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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